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Compound of Interest

Compound Name: 4-methylpent-3-en-1-ol

Cat. No.: B1201246 Get Quote

Essential Safety and Handling Guide for 4-
methylpent-3-en-1-ol
This guide provides crucial safety, handling, and disposal protocols for 4-methylpent-3-en-1-
ol, designed for laboratory professionals. Adherence to these procedures is vital for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-methylpent-3-en-1-ol is classified as a flammable liquid and is harmful if swallowed. It can

also cause skin and eye irritation.[1][2] The following personal protective equipment is

mandatory when handling this chemical.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations

Eye Protection

ANSI-approved safety glasses or chemical

splash goggles are required. A face shield

should be worn when there is a potential for

splashes.[3][4]

Hand Protection

For incidental contact or low-volume

applications, nitrile gloves (minimum 4mil

thickness) are recommended. For handling

larger volumes (>1 liter) or in situations where

prolonged contact is likely, heavy-duty gloves

such as butyl rubber should be used.[3] Always

consult the glove manufacturer's chemical

resistance guide.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood.[1][3][5]

If engineering controls are insufficient or when

working with large quantities, a NIOSH-

approved respirator with an organic vapor

cartridge (e.g., 3M 6001 or equivalent) is

required.[6][7][8][9]

Body Protection

A flame-resistant lab coat or a 100% cotton lab

coat must be worn and fully buttoned. Full-

length pants and closed-toe shoes are

mandatory.[3][4] For tasks with a high risk of

splashing, a chemically resistant apron is

recommended.

Quantitative Data
The following table summarizes key quantitative data for 4-methylpent-3-en-1-ol.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

Boiling Point 157 °C

Density 0.858 g/mL at 25 °C

Flash Point 63 °C (145.4 °F) - Closed Cup

GHS Hazard Codes H302 (Harmful if swallowed)

Occupational exposure limits for 4-methylpent-3-en-1-ol have not been specifically

established. However, for the related compound 4-methylpentan-2-one, the ACGIH TLV is 20

ppm (TWA) and 75 ppm (STEL).[10]

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation and Engineering Controls

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-methylpent-3-en-1-ol.

Designate Work Area: Conduct all work with this chemical in a properly functioning chemical

fume hood to minimize inhalation exposure.[1][3]

Remove Ignition Sources: Ensure the work area is free of open flames, hot surfaces, sparks,

and other potential ignition sources.[1][5][11] Use of explosion-proof electrical equipment is

recommended.[11]

Assemble Materials: Have all necessary equipment and reagents, including spill cleanup

materials, readily available.

3.2. Handling Procedures

Don PPE: Put on all required personal protective equipment as detailed in Table 1.
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Grounding and Bonding: When transferring from large containers (>4 L), ensure containers

are electrically bonded and grounded to prevent static discharge.[1]

Dispensing: Use only non-sparking tools for opening and dispensing.[5] Keep containers

tightly closed when not in use to prevent the accumulation of flammable vapors.[1][3]

Heating: Never heat 4-methylpent-3-en-1-ol with an open flame.[1][5]

3.3. Storage

Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[3][11]

Storage Containers: Keep in a tightly sealed, properly labeled container.

Flammable Liquids Cabinet: Whenever possible, store in a designated flammable liquids

storage cabinet.[1][11]

Emergency and First Aid Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: In case of a spill, evacuate the area and remove all ignition sources. Wear appropriate

PPE and contain the spill using an inert absorbent material. Collect the absorbed material in

a sealed container for disposal.

Disposal Plan
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All waste containing 4-methylpent-3-en-1-ol must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a properly labeled, sealed container.

Disposal: Dispose of the hazardous waste through an approved chemical waste disposal

program, following all local, state, and federal regulations. Do not dispose of it down the

drain.[4]

Empty Containers: Empty containers may still contain hazardous residues. Triple-rinse the

container with a suitable solvent, collecting the rinsate as hazardous waste. Deface the label

on the empty container before disposal.

Workflow Diagram
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Safe Handling and Disposal Workflow for 4-methylpent-3-en-1-ol
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Caption: Workflow for the safe handling and disposal of 4-methylpent-3-en-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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